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Compound of Interest

Compound Name: 6-Bromopyridine-2-boronic acid

Cat. No.: B1272034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 6-
Bromopyridine-2-boronic acid, ensuring the safety of laboratory personnel and the protection

of the environment. The following procedures are based on standard safety data sheets and

chemical waste management guidelines.

Immediate Safety and Hazard Information
6-Bromopyridine-2-boronic acid and its derivatives are chemical reagents that must be

handled with care. Understanding the associated hazards is the first step in safe disposal.

Hazard Summary
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Hazard Statement Classification Precautionary Action

Causes skin irritation
Skin Corrosion/Irritation,

Category 2

Wear protective gloves, and

wash hands and any exposed

skin thoroughly after handling.

If skin irritation occurs, seek

medical advice.[1]

Causes serious eye irritation
Serious Eye Damage/Eye

Irritation, Category 2

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.[1]

May cause respiratory irritation
Specific target organ toxicity

(single exposure), Category 3

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area. If inhaled, move to fresh

air.[1]

Harmful if swallowed, in

contact with skin or if inhaled

Acute Toxicity (Oral, Dermal,

Inhalation), Category 4

Do not eat, drink or smoke

when using this product. Wear

protective clothing. Avoid

release to the environment.[2]

Step-by-Step Disposal Protocol
Proper disposal of 6-Bromopyridine-2-boronic acid is critical. Waste containing this

compound is classified as hazardous.[3]

1. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat or chemical-resistant apron
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2. Waste Segregation and Collection:

Solid Waste:

Collect any solid 6-Bromopyridine-2-boronic acid waste, including contaminated

consumables (e.g., weigh boats, filter paper), in a designated, clearly labeled, and sealed

container.[3]

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) department.

Liquid Waste:

Collect solutions containing 6-Bromopyridine-2-boronic acid in a separate, sealed, and

clearly labeled hazardous waste container.

Avoid mixing with incompatible materials.

Empty Containers:

Handle uncleaned, empty containers as you would the product itself.[4] They should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name ("6-
Bromopyridine-2-boronic acid"), and any other information required by your institution and

local regulations.

4. Storage:

Store the sealed waste container in a designated, well-ventilated, and cool, dry area away

from incompatible materials.[1][3]

Ensure the storage location is secure and accessible only to authorized personnel.

5. Disposal:
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All waste containing 6-Bromopyridine-2-boronic acid must be disposed of through a

licensed and approved waste disposal company.[1][5]

Contact your institution's EHS department to arrange for pickup and disposal.

Crucially, do not dispose of this chemical down the drain or in regular trash, as it should not

be released into the environment.[3][5]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 6-
Bromopyridine-2-boronic acid.
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Workflow for 6-Bromopyridine-2-boronic Acid Disposal

Generation of
6-Bromopyridine-2-boronic acid Waste

Is the waste solid or liquid?

Collect in a labeled, sealed
solid hazardous waste container

Solid

Collect in a labeled, sealed
liquid hazardous waste container

Liquid

Store waste container in a designated,
secure, and well-ventilated area

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Disposal by a licensed
waste disposal company

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 6-Bromopyridine-2-boronic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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